5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide

• IUPAC Name: 5-fluoro-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H14F2N4O3S/c1-20-13-3-2-11(16)7-14(13)21(25(20,23)24)5-4-19-15(22)10-6-12(17)9-18-8-10/h2-3,6-9H,4-5H2,1H3,(H,19,22)
• InChI Key: BEVQXAWUBSADLH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)C3=CC(=CN=C3)F
• Molecular Formula: C15H14F2N4O3S
• Molecular Weight: 368.4 g/mol

Description

5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide is a useful research compound. Its molecular formula is C15H14F2N4O3S and its molecular weight is 368.36. The purity is usually 95%.
The exact mass of the compound 5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Fluorine-containing compounds have gained prominence in drug design due to their unique properties. 5-fluoro-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)nicotinamide serves as an intermediate in synthesizing active pharmaceutical ingredients (APIs). Specifically, it plays a crucial role in the synthesis of vasokinetic kinin antagonists. .

Fine Chemicals Manufacturing

Continuous-flow millireactors offer advantages over traditional batch reactors. In the case of this compound, a continuous-flow process was developed for synthesizing 5-fluoro-2-nitrobenzotrifluoride (a precursor to the compound ). The process involves nitration of 3-fluorobenzotrifluoride using mixed acid as the nitrating agent. The flow reactor provides better control over impurity levels and higher process efficiency due to enhanced mass and heat transfer rates. .

Nucleoside Chemistry

While not directly related to the compound itself, it’s interesting to note that novel nucleosides can emerge as side products during synthetic processes. For instance, the synthesis of 5′-fluoro-5′-deoxy-5-aminoimidazole-4-carboxamide-β-d-riboside (5′-F-AICAR) led to the discovery of 5′-chloro-5′-deoxy-2′,3′-O-isopropylidene-6-fluoro nebularine as a side product. .